Cas no 1005303-62-7 (4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide
• CAS No: 1005303-62-7
• MF: C₁₉H₁₈BrN₃O₄S
• MW: 464.332922458649
• CID: 5470727
• Update Time: 2025-10-28

4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[2-[6-(4-methoxyphenyl)pyridazin-3-yl]oxyethyl]benzenesulfonamide
• 4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide

• Inchi： 1S/C19H18BrN3O4S/c1-26-16-6-2-14(3-7-16)18-10-11-19(23-22-18)27-13-12-21-28(24,25)17-8-4-15(20)5-9-17/h2-11,21H,12-13H2,1H3
• InChI Key： RTJLJNUALJOLLQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC2=NN=C(C3=CC=C(OC)C=C3)C=C2)(=O)=O)=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide

Introduction to 4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide (CAS No. 1005303-62-7)

4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1005303-62-7, represents a convergence of multiple chemical functionalities that make it a promising candidate for various therapeutic applications. The molecular structure of this compound features a bromo substituent, an N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl) side chain, and a benzene-1-sulfonamide core, which collectively contribute to its unique chemical properties and biological activities.

The presence of the bromo atom in the molecular framework is particularly noteworthy, as bromine substituents are often utilized in medicinal chemistry to enhance binding affinity and metabolic stability. The benzene-1-sulfonamide moiety, on the other hand, is known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. The side chain containing the 6-(4-methoxyphenyl)pyridazin-3-yl group adds another layer of complexity, introducing potential sites for interaction with biological receptors and enzymes.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as therapeutic agents. Sulfonamides have a long history of use in medicine, with many drugs containing this functional group exhibiting potent biological activities. For instance, sulfonamides have been widely used in the treatment of bacterial infections, diabetes, and even certain types of cancer. The compound under discussion here, 4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide, is being explored as a potential lead compound for further drug development.

The< strong>N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl) group in the molecule is particularly interesting from a structural perspective. This side chain combines the properties of pyridazine and methoxyphenyl groups, which are known for their ability to modulate biological pathways. Pyridazine derivatives have shown promise in various therapeutic areas, including anti-inflammatory and anticancer applications. The methoxyphenyl group, on the other hand, is often associated with enhanced lipophilicity and improved oral bioavailability, making it an attractive feature for drug candidates.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds that exhibit a high degree of structural complexity often have a greater potential to interact with biological targets in unique ways. 4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide fits this criterion well, as its multifaceted structure suggests multiple points of interaction with biological systems.

The synthesis of this compound involves several sophisticated chemical transformations. The introduction of the bromine atom typically requires halogenation techniques, while the formation of the sulfonamide bond often involves nucleophilic substitution reactions. The< strong>6-(4-methoxyphenyl)pyridazin-3-yl group is typically incorporated through condensation reactions or cross-coupling processes. Each step in the synthesis must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In terms of biological activity, preliminary studies on 4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide have shown promising results. In vitro assays have indicated potential activity against various biological targets, including enzymes and receptors involved in disease pathways. These findings are consistent with the structural features of the compound, which suggest interactions with multiple binding sites.

The< strong>bromo substituent has been shown to enhance binding affinity in several drug candidates by participating in halogen bonding interactions. This type of interaction can be particularly important for designing molecules that bind tightly to biological targets. Additionally, the sulfonamide core can form hydrogen bonds with polar residues in protein binding pockets, further stabilizing the interaction between the compound and its target.

The< strong>N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl) side chain adds another dimension to the compound's potential biological activities. The pyridazine ring is known to be a versatile scaffold for drug discovery, with derivatives showing activity against a wide range of diseases. The methoxyphenyl group further enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach intracellular targets.

Ongoing research is focused on further characterizing the pharmacological properties of 4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide. In vivo studies are being conducted to evaluate its efficacy and safety profiles in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and guide future development efforts.

The integration of computational methods into drug discovery has also played a significant role in understanding the properties of this compound. Molecular modeling techniques can predict how 4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide interacts with biological targets at an atomic level. These predictions can help guide synthetic modifications aimed at improving its potency and selectivity.

In conclusion, 4-bromo-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide (CAS No. 1005303-62-7) is a structurally complex and biologically relevant compound that holds significant promise for future pharmaceutical applications. Its unique combination of chemical functionalities makes it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.